Cas no 454212-54-5 (Nudifloside D)

• Product Name: Nudifloside D
• CAS No: 454212-54-5
• MF: C₂₇H₄₂O₁₃
• MW: 574.614590167999
• CID: 4671389
• PubChem ID: 163030085
• Update Time: 2025-07-09

Nudifloside D Chemical and Physical Properties

Names and Identifiers

• Nudifloside D
• 454212-54-5
• methyl (4S,5E,6S)-5-ethylidene-4-[2-[[(1R,2S,3S,5S)-3-hydroxy-2-[(2R)-1-hydroxypropan-2-yl]-5-methylcyclopentyl]methoxy]-2-oxoethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• AKOS040762128
• (-)-Nudifloside D
• methyl (4S,5E,6S)-5-ethylidene-4-(2-(((1R,2S,3S,5S)-3-hydroxy-2-((2R)-1-hydroxypropan-2-yl)-5-methylcyclopentyl)methoxy)-2-oxoethyl)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4H-pyran-3-carboxylate

• Inchi： 1S/C27H42O13/c1-5-14-15(7-20(31)37-10-16-12(2)6-18(30)21(16)13(3)8-28)17(25(35)36-4)11-38-26(14)40-27-24(34)23(33)22(32)19(9-29)39-27/h5,11-13,15-16,18-19,21-24,26-30,32-34H,6-10H2,1-4H3/b14-5+/t12-,13-,15-,16+,18-,19+,21-,22+,23-,24+,26-,27-/m0/s1
• InChI Key： HMVRPFGHXCDNLO-CFIFTEHKSA-N
• SMILES： O[C@H]1C[C@H](C)[C@@H](COC(C[C@@H]2C(C(=O)OC)=CO[C@H](/C/2=C/C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)[C@@H]1[C@@H](C)CO

Computed Properties

• Exact Mass: 574.26254139g/mol
• Monoisotopic Mass: 574.26254139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• XLogP3: -0.8

Experimental Properties

• Color/Form: Oil

Nudifloside D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on Nudifloside D

Professional Introduction to Nudifloside D (CAS No: 454212-54-5)

Nudifloside D, a naturally occurring compound with the chemical designation CAS No: 454212-54-5, has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, which belongs to the flavonoid family, exhibits a complex molecular architecture that has intrigued scientists seeking novel bioactive molecules. The structural elucidation and characterization of Nudifloside D have been pivotal in understanding its pharmacological profile and mechanisms of action.

Recent studies have highlighted the multifaceted biological activities of Nudifloside D, particularly its role as a potent antioxidant and anti-inflammatory agent. Research indicates that this compound interacts with various cellular pathways, contributing to its therapeutic potential in managing chronic inflammatory diseases and oxidative stress-related conditions. The flavonoid core of Nudifloside D is believed to be responsible for its ability to scavenge free radicals and modulate inflammatory responses, making it a promising candidate for further clinical investigation.

The synthesis and purification of Nudifloside D have been challenging due to its complex structure and low natural abundance. Advanced synthetic methodologies, including semi-synthesis and total synthesis approaches, have been employed to produce sufficient quantities for detailed pharmacological studies. These efforts have not only enhanced our understanding of the compound's chemical properties but also paved the way for its development into novel therapeutic agents.

One of the most compelling aspects of Nudifloside D is its potential application in oncology research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and suppressing tumor angiogenesis. The molecular targets involved in these processes include kinases and transcription factors that are crucial for cancer cell proliferation and survival. The ability of Nudifloside D to modulate these pathways suggests its potential as an adjunctive therapy in cancer treatment regimens.

In addition to its anti-cancer properties, Nudifloside D has shown promise in neuroprotective applications. Research suggests that this compound can protect against neurodegenerative diseases by mitigating oxidative damage and inhibiting inflammatory responses in neural tissues. The structural features of Nudifloside D, such as its hydroxyl groups and glycosidic linkage, contribute to its stability and bioavailability, which are essential factors for effective drug delivery.

The pharmacokinetic profile of Nudifloside D has been extensively studied to optimize its therapeutic efficacy. Absorption, distribution, metabolism, and excretion (ADME) studies have revealed that this compound exhibits moderate bioavailability following oral administration. However, issues related to rapid metabolism and poor tissue penetration need to be addressed through structural modifications or formulation innovations. Nanotechnology-based drug delivery systems have emerged as a promising strategy to enhance the bioavailability and targeted delivery of Nudifloside D.

Future research directions for Nudifloside D include exploring its mechanism of action at a molecular level and identifying potential off-target effects. High-throughput screening techniques combined with computational modeling can accelerate the discovery of novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are essential to translate preclinical findings into clinical trials, ultimately bringing this promising compound into therapeutic use.

The growing body of evidence supporting the therapeutic potential of Nudifloside D underscores the importance of continued research in this area. As our understanding of its biological activities expands, so does the potential for developing innovative treatments for a wide range of diseases. The journey from natural product discovery to clinical application is a testament to the enduring value of basic scientific research in advancing human health.